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Compound of Interest

Compound Name: CHS-111

Cat. No.: B15615455

Immediate Safety Advisory: The identifier "CHS-111" does not correspond to a recognized
chemical in standard chemical databases. As such, there are no established, specific disposal
procedures for a substance with this name. The proper and safe disposal of any chemical is
entirely dependent on its specific properties and associated hazards. Attempting to dispose of a
chemical without accurate identification can lead to dangerous reactions, environmental
contamination, and significant regulatory violations.

This guide provides a comprehensive procedural framework for researchers, scientists, and
drug development professionals to safely manage and dispose of an unidentified, novel, or
internally coded chemical like "CHS-111".

Step 1: Chemical Identification and Hazard
Characterization

Before any disposal procedures can be initiated, the identity and hazardous properties of the
substance must be determined.

Actionable Steps:

 Internal Documentation Review: Thoroughly check laboratory notebooks, inventory records,
and internal databases for any reference to "CHS-111". This internal code may be linked to a
specific chemical name, formula, or synthesis record.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15615455?utm_src=pdf-interest
https://www.benchchem.com/product/b15615455?utm_src=pdf-body
https://www.benchchem.com/product/b15615455?utm_src=pdf-body
https://www.benchchem.com/product/b15615455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Container Examination: Carefully inspect the original container for any additional labels,
manufacturer information, chemical structures, or other identifying marks.

o Consultation: Inquire with the principal investigator, lab manager, or the researcher who
originally synthesized or procured the substance.

e Analytical Characterization: If the chemical's identity cannot be determined through
documentation, it must be treated as an "unknown". Contact your institution's Environmental
Health & Safety (EHS) department immediately. They will provide the protocol for the
analysis and identification of the unknown waste, which may involve analytical testing.
Federal, state, and local regulations prohibit the transportation, storage, or disposal of
wastes of unknown identity[1]. The cost of this analysis is typically borne by the generating
department[2].

Step 2: Hazardous Waste Classification

Once identified, the chemical must be classified according to the Resource Conservation and
Recovery Act (RCRA) characteristics of hazardous waste: ignitability, corrosivity, reactivity, and
toxicity.[3][4][5] This information is crucial for determining the appropriate disposal pathway and
is often found in Section 14 of the Safety Data Sheet (SDS).
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Hazardous L
o Definition Examples EPA Waste Code
Characteristic
Liquids with a flash
point less than 60°C
(140°F); non-liquids
that can cause fire
o o Alcohols, Acetone,
Ignitability through friction, D001
] ] Xylene, Toluene[7]
moisture absorption,
or spontaneous
chemical changes.[4]
[6]
Aqueous solutions
withapH<2orz Strong acids (e.g.,
o 12.5; liquids that can Hydrochloric Acid),
Corrosivity D002
corrode steel atarate  Strong bases (e.qg.,
greater than 6.35 mm Sodium Hydroxide)
per year.[4]
Substances that are
unstable, react Peroxide-forming
o violently with water, chemicals, Cyanide or
Reactivity ] ] D003
can detonate or create  Sulfide bearing
toxic gases when wastes|[6]
mixed with water.[4][8]
Harmful or fatal when o
. Wastes containing
ingested or absorbed.
) heavy metals (e.g.,
o Determined by the
Toxicity Mercury, Lead, D004 - D043

Toxicity Characteristic
Leaching Procedure
(TCLP).[5][8]

Cadmium), Pesticides,

Benzene.[6]

Step 3: Proper Waste Segregation, Containment,
and Labeling
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Proper segregation, containment, and labeling are critical to prevent dangerous reactions and
ensure safe disposal.

Experimental Protocol for Waste Handling:

Segregation: Never mix different chemical wastes unless explicitly instructed by a validated
procedure.[9] Keep incompatible chemicals, such as acids and bases or halogenated and
non-halogenated solvents, in separate containers.[10][11]

Container Selection: Choose a waste container that is chemically compatible with the
substance. The container must be in good condition, with no rust or leaks, and have a
secure, leak-proof lid.[9][10]

Labeling: As soon as the first drop of waste is added, the container must be labeled.[12] The
label must include:

o The words "Hazardous Waste".[12][13][14][15]

[e]

The full chemical name(s) of the contents (no abbreviations or formulas).[1][10]

o

The associated hazards (e.g., "Flammable," "Corrosive," "Toxic").[15]

[¢]

The accumulation start date.[12][14][15]

o

The generator's name and address.[13]

Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory. This area should be under the control of laboratory personnel and
should have secondary containment.[11] Containers must be kept closed at all times except
when adding waste.[10]

Step 4: Disposal Procedures

Once the waste is properly characterized, segregated, and labeled, it can be prepared for
disposal.

e Arrange for Pickup: Complete a chemical waste pickup request form through your
institution's EHS department.
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e Engage a Licensed Disposal Service: Your EHS department will work with an approved,
external hazardous waste contractor for the transportation and ultimate disposal of the
chemical waste.[2] These services ensure that the waste is handled and disposed of in

compliance with all federal, state, and local regulations.

o Documentation: Ensure that a manifest tracking number is obtained, which will follow the

waste from your facility to its final disposal site.[13]

Below is a logical workflow for the proper disposal of an unidentified laboratory chemical.
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Start: Unidentified Chemical 'CHS-111"' Found

Step 1: Attempt Identification

Review Internal Documentation (Notebooks, Inventory)| [Consult with Lab Personnel (Pl, Researchers)

Identity Found?

Treat as 'Unknown Waste'

Obtain Safety Data Sheet (SDS)

Contact Environmental Health & Safety (EHS)

Step 2: Characterize Hazards (Ignitable, Corrosive, Reactive, Toxic)

Step 3: Segregate, Contain & Label Waste

Select Compatible Container

Label with 'Hazardous Waste', Contents, Hazards, Date Store in Satellite Accumulation Area

Step 4: Arrange for Disposal

Submit Waste Pickup Request to EHS

A

EHS Coordinates with Licensed Disposal Vendor

End: Waste Disposed & Documented

Click to download full resolution via product page

Caption: Workflow for the disposal of an unidentified lab chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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